Cas no 100862-21-3 (4-methoxy-3-methylbutanoic acid)

• Product Name: 4-methoxy-3-methylbutanoic acid
• CAS No: 100862-21-3
• Molecular Formula: C₆H₁₂O₃
• Molecular Weight: 132.157682418823
• CID: 4559016
• PubChem ID: 17786914

4-methoxy-3-methylbutanoic acid Properties

Names and Identifiers

• 4-methoxy-3-methylbutanoic acid

• InChIKey： IQJOSTZQDFYIJZ-UHFFFAOYSA-N
• Inchi： 1S/C6H12O3/c1-5(4-9-2)3-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
• SMILES： C(O)(=O)CC(C)COC

Computed Properties

• Exact Mass: 132.078644g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 132.078644g/mol
• Heavy Atom Count: 9
• Complexity: 90.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų
• Molecular Weight: 132.16g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids